BE“GHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to 1,2,3-
Trimethylcyclopentane

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1,2,3-Trimethylcyclopentane

Cat. No.: B043311

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 1,2,3-trimethylcyclopentane, including its
chemical identifiers, physicochemical properties, stereoisomerism, and applications in
research. The information is structured to be a valuable resource for professionals in the fields
of chemistry and drug development.

Chemical Identifiers

1,2,3-Trimethylcyclopentane is a cyclic alkane with three methyl substituents. Due to the
presence of three stereocenters, it can exist as multiple stereoisomers. Different identifiers,
including CAS numbers, can refer to a specific isomer or a mixture.[1][2][3]
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Identifier Value Isomer Specificity
Molecular Formula C8H16 All isomers
IUPAC Name 1,2,3-trimethylcyclopentane General
CAS Number 2815-57-8 Mixture or unspecified
(1a,2a,30)- or cis,cis,cis-
2613-69-6 ,
isomer
(1a,2a,3pB)- or cis,cis,trans-
15890-40-1 _
isomer
InChl=1S/C8H16/c1-6-4-5- _
InChl General (no stereochemistry)
7(2)8(6)3/h6-8H,4-5H2,1-3H3
VCWNHOPGKQCXIQ- _
InChlKey General (no stereochemistry)
UHFFFAOYSA-N
SMILES CcCilccc(c1o)e General (no stereochemistry)
PubChem CID 35368 General
6432144 (1a,2a,3p)-isomer

Physicochemical Properties

The physical and chemical properties of 1,2,3-trimethylcyclopentane can vary slightly
between its different stereoisomers. The following table summarizes key properties for the
general compound.[2][4]
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Property Value

Molecular Weight 112.21 g/mol

Density 0.754 g/cm3

Boiling Point ~116.3 °C at 760 mmHg[4]
Vapor Pressure 21.8 mmHg at 25°CJ[4]

Flash Point 9.2 °C[4]

Water Solubility Logl0WS: -2.34 (calculated)[5]
Octanol/Water Partition Coefficient (LogP) 2.688 (calculated)[4][5]

Stereoisomerism of 1,2,3-Trimethylcyclopentane

1,2,3-Trimethylcyclopentane has three stereocenters, which gives rise to several
stereoisomers. The spatial arrangement of the three methyl groups relative to the cyclopentane
ring (cis/trans) defines each isomer.[2][6] The main stereocisomers include:

e (10,20,30)-1,2,3-Trimethylcyclopentane (all-cis): This is a meso compound due to a plane
of symmetry.[2]

e (10,20,3p)-1,2,3-Trimethylcyclopentane (cis,cis,trans): This isomer is chiral and exists as a
pair of enantiomers.[2]

e (10,2p,30)-1,2,3-Trimethylcyclopentane (cis,trans,cis): This is also a meso compound.[2]
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Caption: Stereoisomers of 1,2,3-Trimethylcyclopentane.

Synthesis and Experimental Protocols

A detailed, step-by-step experimental protocol for the synthesis of 1,2,3-
trimethylcyclopentane is not readily available in public literature. However, a general
approach involves the Friedel-Crafts alkylation of cyclopentane using methyl halides.[2] This
method can lead to a mixture of products, including other regioisomers like 1,2,4-
trimethylcyclopentane and ring-expanded products such as trimethylcyclohexanes.[2]
Achieving a specific stereoisomer requires more advanced, stereocontrolled synthetic routes.

General Experimental Workflow for Synthesis and
Analysis

The following diagram outlines a conceptual workflow for the synthesis and analysis of 1,2,3-
trimethylcyclopentane.
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Caption: Conceptual workflow for synthesis and analysis.

Applications and Relevance in Drug Development

1,2,3-Trimethylcyclopentane and its derivatives are of interest in several areas of chemical
research:

» Organometallic Chemistry and Catalysis: It serves as a model compound in studies of
catalytic systems, particularly in the regioselective cyclization of propylene catalyzed by
zirconocene complexes.[2]

o Chiral Ligand Synthesis: The chiral backbone of trimethylcyclopentane diamine has been
used in the development of N-heterocyclic carbene (NHC) ligands for transition metal
complexes used in asymmetric synthesis.[2]
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o Component of Fuels: It has been identified as a component in gasoline exhaust and liquefied
petroleum gas (LPG) exhaust.[6]

For drug development professionals, the primary interest lies in the stereoisomers of its
derivatives. Notably, certain isomers of a related compound have been shown to interact with
metabotropic glutamate receptors (mGIuRs), which are crucial in modulating synaptic
transmission and neuronal excitability.[7] This suggests that the trimethylcyclopentane scaffold
could be a valuable structural motif for designing novel therapeutic agents targeting the central
nervous system.

Safety Information

1,2,3-Trimethylcyclopentane is classified as an extremely flammable liquid and vapor.[1]
Standard precautions for handling volatile and flammable organic compounds should be strictly
followed. Prolonged exposure may carry health risks.[6] It is intended for research purposes
only and not for diagnostic or therapeutic use in humans or animals.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to 1,2,3-
Trimethylcyclopentane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b043311#1-2-3-trimethylcyclopentane-cas-number-
and-identifiers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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